(3-Chloro-5-fluoro-4-pyridyl)methanol

• Molecular Formula: C6H5ClFNO
• Molecular Weight: 161.56 g/mol
• IUPAC Name: (3-chloro-5-fluoropyridin-4-yl)methanol
• InChI: InChI=1S/C6H5ClFNO/c7-5-1-9-2-6(8)4(5)3-10/h1-2,10H,3H2
• InChI Key: NAKXDAFHVWFFBE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C=N1)Cl)CO)F

Description

• “(3-Chloro-5-fluoro-4-pyridyl)methanol” is a chemical compound with the molecular formula C₆H₅ClFNO. Its systematic name is 3-chloro-5-fluoro-pyridin-4-yl methanol .
• The compound contains a pyridine ring substituted with chlorine, fluorine, and a hydroxymethyl group. These substituents significantly influence its properties.

Preparation Methods

• Synthesis of fluorinated pyridines involves various methods. For this compound, specific synthetic routes are not widely documented, but we can infer from related reactions.
• One approach could involve the introduction of the chlorine and fluorine substituents onto a pyridine ring using appropriate reagents. detailed conditions would require further research.
• Industrial production methods may involve scalable processes, but specific examples for this compound are scarce.

Chemical Reactions Analysis

Reactivity: Fluoropyridines are generally less reactive than their chlorinated or brominated counterparts due to the electron-withdrawing effect of fluorine.

Common Reactions:

Major Products: Depending on reaction conditions, products may include derivatives with different substitution patterns.

Scientific Research Applications

Chemistry: Fluoropyridines serve as building blocks in medicinal chemistry and agrochemicals . Their unique properties make them valuable for modifying lead structures.

Biology and Medicine: Fluorine-containing compounds play a crucial role in drug discovery

Industry: Fluorinated compounds find applications in materials science, electronics, and specialty chemicals.

Mechanism of Action

• Unfortunately, detailed information about the mechanism of action for this specific compound is not readily available. Further research would be necessary to elucidate its effects at the molecular level.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: “(3-Chloro-5-fluoro-4-pyridyl)methanol” stands out due to its specific combination of chlorine, fluorine, and hydroxymethyl groups.